Cas no 1089522-56-4 (N-({imidazo1,2-apyridin-2-yl}methyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide)

• Product Name: N-({imidazo1,2-apyridin-2-yl}methyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide
• CAS No: 1089522-56-4
• MF: C₁₇H₁₄N₄O₂S
• MW: 338.383661746979
• CID: 6525623
• PubChem ID: 32970188
• Update Time: 2025-05-20

N-({imidazo1,2-apyridin-2-yl}methyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({imidazo1,2-apyridin-2-yl}methyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide
• N-({imidazo[1,2-a]pyridin-2-yl}methyl)-3-oxo-3,4-di hydro-2H-1,4-benzothiazine-6-carboxamide
• 2H-1,4-Benzothiazine-6-carboxamide, 3,4-dihydro-N-(imidazo[1,2-a]pyridin-2-ylmethyl)-3-oxo-

• Inchi： 1S/C17H14N4O2S/c22-16-10-24-14-5-4-11(7-13(14)20-16)17(23)18-8-12-9-21-6-2-1-3-15(21)19-12/h1-7,9H,8,10H2,(H,18,23)(H,20,22)
• InChI Key： BVETVCABKLWMJR-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(NCC3=CN4C(=N3)C=CC=C4)=O)C=C2NC(=O)C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 12.40±0.20(Predicted)

Additional information on N-({imidazo1,2-apyridin-2-yl}methyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide

N-({Imidazo[1,2-a]pyridin-2-yl}methyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide: A Comprehensive Overview

The compound N-({Imidazo[1,2-a]pyridin-2-yl}methyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide, identified by the CAS Registry Number 1089522-56-4, represents a significant advancement in the field of heterocyclic chemistry and drug design. This molecule combines the structural features of an imidazopyridine moiety and a benzothiazine ring system, making it a promising candidate for various applications in pharmaceuticals and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics targeting neurodegenerative diseases. The imidazopyridine core is known for its ability to modulate receptor activity, particularly in the central nervous system. Researchers have demonstrated that this compound exhibits selective binding to certain GPCR receptors, which could be exploited for treating conditions such as Alzheimer's disease and Parkinson's disease. The integration of the benzothiazine ring further enhances its pharmacokinetic properties, ensuring better bioavailability and stability within biological systems.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time. This approach not only streamlines the production process but also aligns with green chemistry principles by minimizing waste and energy consumption.

The structural uniqueness of N-{Imidazo[1,2-a]pyridin-2-yl}methyl}-3-oxo... lies in its ability to adopt multiple conformations due to the flexibility of its backbone. This property is advantageous in drug design as it allows for enhanced binding affinity to target proteins. Computational studies using molecular docking techniques have revealed that this compound can form stable interactions with key residues in the active sites of various enzymes, further supporting its potential therapeutic applications.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its nitrogen-rich structure facilitates strong metal-ligand interactions, making it suitable for applications in gas storage and catalysis. Recent research has focused on optimizing its coordination properties to enhance its performance in these areas.

In conclusion, N-{Imidazo[1,2-a]pyridin-2-yl}methyl}-3... stands at the forefront of chemical innovation with its versatile structure and wide-ranging applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both medicinal chemistry and materials science.